Cas no 1185038-55-4 (1-(1-ethyl-1H-imidazol-2-yl)-4-(naphthalene-2-carbonyl)piperazine hydrochloride)

• Product Name: 1-(1-ethyl-1H-imidazol-2-yl)-4-(naphthalene-2-carbonyl)piperazine hydrochloride
• CAS No: 1185038-55-4
• MF: C₂₀H₂₃ClN₄O
• MW: 370.875823259354
• CID: 6199095
• PubChem ID: 45284208
• Update Time: 2025-05-27

1-(1-ethyl-1H-imidazol-2-yl)-4-(naphthalene-2-carbonyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-imidazol-2-yl)-4-(naphthalene-2-carbonyl)piperazine hydrochloride
• (4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)(naphthalen-2-yl)methanone hydrochloride
• F5095-0222
• 1185038-55-4
• [4-(1-ethylimidazol-2-yl)piperazin-1-yl]-naphthalen-2-ylmethanone;hydrochloride
• AKOS026685119

• Inchi： 1S/C20H22N4O.ClH/c1-2-22-10-9-21-20(22)24-13-11-23(12-14-24)19(25)18-8-7-16-5-3-4-6-17(16)15-18;/h3-10,15H,2,11-14H2,1H3;1H
• InChI Key： YLTIPAGQZAYLGK-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC2C=CC=CC=2C=1)N1CCN(C2=NC=CN2CC)CC1

Computed Properties

• Exact Mass: 370.1560391g/mol
• Monoisotopic Mass: 370.1560391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 1-(1-ethyl-1H-imidazol-2-yl)-4-(naphthalene-2-carbonyl)piperazine hydrochloride

Research Brief on 1-(1-ethyl-1H-imidazol-2-yl)-4-(naphthalene-2-carbonyl)piperazine hydrochloride (CAS: 1185038-55-4)

1-(1-ethyl-1H-imidazol-2-yl)-4-(naphthalene-2-carbonyl)piperazine hydrochloride (CAS: 1185038-55-4) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique imidazole and naphthalene structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have explored its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense scientific investigation.

The synthesis and characterization of 1-(1-ethyl-1H-imidazol-2-yl)-4-(naphthalene-2-carbonyl)piperazine hydrochloride have been detailed in several recent publications. The compound is typically synthesized through a multi-step organic synthesis route, involving the coupling of 1-ethyl-1H-imidazole-2-carbaldehyde with naphthalene-2-carbonyl chloride, followed by piperazine incorporation and subsequent hydrochloride salt formation. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity, which are critical for its biological evaluation.

Recent pharmacological studies have focused on the compound's interaction with specific receptor systems, particularly those involved in neurological and inflammatory pathways. Preliminary in vitro assays have demonstrated its high affinity for certain G-protein-coupled receptors (GPCRs), suggesting potential applications in the treatment of neurological disorders such as anxiety and depression. Additionally, its anti-inflammatory properties have been investigated in cellular models, where it exhibited significant inhibition of pro-inflammatory cytokine production, indicating potential utility in inflammatory disease management.

In vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic profiles. Animal models have shown favorable bioavailability and tissue distribution, with notable accumulation in the central nervous system, supporting its potential as a CNS-active agent. However, challenges such as metabolic stability and potential off-target effects remain areas of ongoing research. Recent advancements in formulation strategies, including the development of prodrugs and nanoparticle-based delivery systems, aim to address these limitations and enhance therapeutic efficacy.

The clinical potential of 1-(1-ethyl-1H-imidazol-2-yl)-4-(naphthalene-2-carbonyl)piperazine hydrochloride is underscored by its inclusion in several preclinical development programs. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its therapeutic indications further. Future research directions include detailed toxicological assessments, optimization of dosing regimens, and exploration of combination therapies. As the scientific community continues to unravel the compound's full potential, it holds promise as a valuable addition to the arsenal of bioactive molecules in chemical biology and drug discovery.